4-chloro-N'-[(1Z)-2-(trifluoroacetyl)cyclododec-1-en-1-yl]benzohydrazide
Catalog No.
S16157885
CAS No.
M.F
C21H26ClF3N2O2
M. Wt
430.9 g/mol
Availability
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Product Name
4-chloro-N'-[(1Z)-2-(trifluoroacetyl)cyclododec-1-en-1-yl]benzohydrazide
IUPAC Name
4-chloro-N'-[(1Z)-2-(2,2,2-trifluoroacetyl)cyclododecen-1-yl]benzohydrazide
Molecular Formula
C21H26ClF3N2O2
Molecular Weight
430.9 g/mol
InChI
InChI=1S/C21H26ClF3N2O2/c22-16-13-11-15(12-14-16)20(29)27-26-18-10-8-6-4-2-1-3-5-7-9-17(18)19(28)21(23,24)25/h11-14,26H,1-10H2,(H,27,29)/b18-17-
InChI Key
LLAVRDVGSFIMTJ-ZCXUNETKSA-N
Canonical SMILES
C1CCCCCC(=C(CCCC1)C(=O)C(F)(F)F)NNC(=O)C2=CC=C(C=C2)Cl
Isomeric SMILES
C1CCCCC/C(=C(\CCCC1)/C(=O)C(F)(F)F)/NNC(=O)C2=CC=C(C=C2)Cl
XLogP3
8.1
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
2
Exact Mass
430.1634903 g/mol
Monoisotopic Mass
430.1634903 g/mol
Heavy Atom Count
29
Dates
Modify: 2024-08-15
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